Cas no 5613-33-2 (5-Iodo-2,3-dimethylbenzoic Acid)
5613-33-2 structure
Product Name:5-Iodo-2,3-dimethylbenzoic Acid
CAS No:5613-33-2
MF:C9H9IO2
MW:276.071035146713
CID:381913
PubChem ID:63020534
Update Time:2025-04-19
5-Iodo-2,3-dimethylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-iodo-2,3-dimethyl-
- 5-pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-phenyl-, 2,2,2-trifluoroethyl ester
- 2,2,2-trifluoroethyl 6-methyl-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
- CS-0222067
- 5-iodo-2,3-dimethylbenzoicacid
- 5613-33-2
- AKOS012319436
- EN300-110226
- 5-iodo-2,3-dimethylbenzoic acid
- Z1079170156
- 5-Iodo-2,3-dimethylbenzoic Acid
-
- Inchi: 1S/C9H9IO2/c1-5-3-7(10)4-8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key: TXXAODHCMYLXLB-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C(C)=C(C)C=1
Computed Properties
- Exact Mass: 314.08789
- Monoisotopic Mass: 275.96473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 67.43
5-Iodo-2,3-dimethylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I707448-10mg |
5-Iodo-2,3-dimethylbenzoic Acid |
5613-33-2 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I707448-50mg |
5-Iodo-2,3-dimethylbenzoic Acid |
5613-33-2 | 50mg |
$ 230.00 | 2022-06-04 | ||
| TRC | I707448-100mg |
5-Iodo-2,3-dimethylbenzoic Acid |
5613-33-2 | 100mg |
$ 340.00 | 2022-06-04 | ||
| Enamine | EN300-110226-0.05g |
5-iodo-2,3-dimethylbenzoic acid |
5613-33-2 | 95% | 0.05g |
$205.0 | 2023-10-27 | |
| Enamine | EN300-110226-0.1g |
5-iodo-2,3-dimethylbenzoic acid |
5613-33-2 | 95% | 0.1g |
$306.0 | 2023-10-27 | |
| Enamine | EN300-110226-0.25g |
5-iodo-2,3-dimethylbenzoic acid |
5613-33-2 | 95% | 0.25g |
$438.0 | 2023-10-27 | |
| Enamine | EN300-110226-0.5g |
5-iodo-2,3-dimethylbenzoic acid |
5613-33-2 | 95% | 0.5g |
$691.0 | 2023-10-27 | |
| Enamine | EN300-110226-1.0g |
5-iodo-2,3-dimethylbenzoic acid |
5613-33-2 | 95% | 1.0g |
$884.0 | 2023-07-06 | |
| Enamine | EN300-110226-2.5g |
5-iodo-2,3-dimethylbenzoic acid |
5613-33-2 | 95% | 2.5g |
$1735.0 | 2023-10-27 | |
| Enamine | EN300-110226-5.0g |
5-iodo-2,3-dimethylbenzoic acid |
5613-33-2 | 95% | 5.0g |
$2566.0 | 2023-07-06 |
5-Iodo-2,3-dimethylbenzoic Acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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